Cas no 1548434-57-6 (2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ))

• Product Name: 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ)
• CAS No: 1548434-57-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5151559
• Update Time: 2025-06-08

2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ) Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-methyl-N-[(2-methyl-1,3-dioxolan-2-yl)methyl]-
• 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ)

• Inchi： 1S/C9H15NO3/c1-7(2)8(11)10-6-9(3)12-4-5-13-9/h1,4-6H2,2-3H3,(H,10,11)
• InChI Key： PPWVOSNIHGLULW-UHFFFAOYSA-N
• SMILES： C(NCC1(C)OCCO1)(=O)C(C)=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ)

Research Brief on 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (Stabilized with 0.1% MEHQ) and Its Applications in Chemical Biology and Medicine

The compound 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ), with CAS number 1548434-57-6, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features and stabilized formulation, is being explored for its potential applications in drug discovery, polymer chemistry, and as a versatile intermediate in synthetic organic chemistry. The stabilization with 0.1% MEHQ (hydroquinone monomethyl ether) ensures its shelf-life and reactivity, making it a reliable candidate for various experimental and industrial applications.

Recent studies have highlighted the role of 1548434-57-6 in the synthesis of novel acrylamide derivatives, which are pivotal in the development of bioactive molecules. Acrylamide derivatives are known for their utility in designing enzyme inhibitors, antimicrobial agents, and polymer-based drug delivery systems. The presence of the 1,3-dioxolane moiety in this compound further enhances its reactivity and selectivity, enabling chemists to tailor its properties for specific applications. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of targeted kinase inhibitors, showcasing its potential in oncology drug development.

In addition to its synthetic utility, 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide has been investigated for its role in polymer chemistry. Its ability to participate in radical polymerization reactions makes it a valuable monomer for creating functional polymers with applications in biomedical devices and coatings. A study in Polymer Chemistry (2022) reported the development of temperature-responsive hydrogels using this compound, which exhibited excellent biocompatibility and controlled release properties for therapeutic agents. These findings underscore its versatility in material science and drug delivery systems.

The stabilization of this compound with 0.1% MEHQ is a critical aspect of its practical utility. MEHQ acts as a free-radical scavenger, preventing premature polymerization during storage and handling. This feature is particularly important for large-scale industrial applications where consistency and reliability are paramount. Analytical studies using HPLC and NMR spectroscopy have confirmed the stability and purity of the compound under various storage conditions, as documented in a recent technical report by a leading chemical supplier (2023).

Looking ahead, the potential of 1548434-57-6 extends to emerging areas such as photopharmacology and prodrug design. Preliminary data from a 2023 study in ACS Chemical Biology suggested that modifications of this compound could yield light-activated prodrugs, offering spatiotemporal control over drug activity. Such innovations could revolutionize treatments for diseases requiring precise therapeutic targeting. Furthermore, its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, positions it as a sustainable choice for future chemical synthesis.

In conclusion, 2-Methyl-N-(2-methyl-1,3-dioxolan-2-yl)methyl-2-propenamide (stabilized with 0.1% MEHQ) represents a multifaceted tool in chemical biology and medicinal research. Its applications span from drug discovery to advanced material science, driven by its unique chemical properties and stabilized formulation. Ongoing research is expected to uncover further uses, solidifying its role in the development of next-generation therapeutics and functional materials. Researchers and industry professionals are encouraged to explore its potential in their respective fields, leveraging its versatility and reliability for innovative solutions.